Cas no 104958-67-0 (Benzamide,N-butyl-2-(4-morpholinylcarbonyl)-)
104958-67-0 structure
Product Name:Benzamide,N-butyl-2-(4-morpholinylcarbonyl)-
CAS No:104958-67-0
MF:C16H22N2O3
MW:290.357484340668
CID:158385
PubChem ID:175991
Update Time:2025-04-19
Benzamide,N-butyl-2-(4-morpholinylcarbonyl)- Chemical and Physical Properties
Names and Identifiers
-
- Benzamide,N-butyl-2-(4-morpholinylcarbonyl)-
- N-butyl-2-(morpholine-4-carbonyl)benzamide
- N-butyl-2-(morpholin-4-ylcarbonyl)benzamide
- Benzamide, N-butyl-2-(4-morpholinylcarbonyl)-
- NS00007839
- EC 407-730-2
- N-Butyl-2-(4-morpholinylcarbonyl)benzamide
- DTXSID3073769
- 104958-67-0
-
- Inchi: 1S/C16H22N2O3/c1-2-3-8-17-15(19)13-6-4-5-7-14(13)16(20)18-9-11-21-12-10-18/h4-7H,2-3,8-12H2,1H3,(H,17,19)
- InChI Key: WJWAPPPIOYFZEF-UHFFFAOYSA-N
- SMILES: O1CCN(C(C2C=CC=CC=2C(NCCCC)=O)=O)CC1
Computed Properties
- Exact Mass: 290.16316
- Monoisotopic Mass: 290.163
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 21
- Rotatable Bond Count: 5
- Complexity: 353
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 2
- XLogP3: 1.5
- Topological Polar Surface Area: 58.6Ų
Experimental Properties
- Density: 1.136
- Boiling Point: 502°Cat760mmHg
- Flash Point: 257.4°C
- Refractive Index: 1.545
- PSA: 58.64
- LogP: 2.20160
Benzamide,N-butyl-2-(4-morpholinylcarbonyl)- Security Information
- Hazard Category Code: 36-43-52/53
- Safety Instruction: 24-26-37-61
-
Hazardous Material Identification:
- Risk Phrases:36-43-52/53
- Safety Term:Hazard Codes XiRisk Statements 36-43-52/53Safety Statements 24-26-37-61
Benzamide,N-butyl-2-(4-morpholinylcarbonyl)- Related Literature
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
3. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
104958-67-0 (Benzamide,N-butyl-2-(4-morpholinylcarbonyl)-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
CN Supplier
Reagent
SunaTech Inc.
Gold Member
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Reagent